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Cat. No.: B1668119 Get Quote

An In-depth Technical Guide to the Fundamental Properties of Diethylene Glycol Monobutyl
Ether Acetate

Introduction and Identification
Diethylene glycol monobutyl ether acetate (CAS No. 124-17-4), commonly referred to as DB

Acetate or Butyl CARBITOL™ Acetate, is a high-performance glycol ether ester.[1] It is a

colorless liquid characterized by a faint, mild, and pleasant ester-like odor.[2] This compound is

a high-boiling, slow-evaporating solvent, a characteristic that defines its utility in a multitude of

industrial applications. Its unique chemical structure, featuring both ether and ester functional

groups, imparts a versatile solvency for a wide range of substances, including numerous

natural and synthetic resins, waxes, fats, and oils.

Chemically, it is identified as 2-(2-butoxyethoxy)ethyl acetate.[3][4] Its structure and molecular

formula are fundamental to its physical and chemical behavior.

Chemical Formula: C₁₀H₂₀O₄[2]

Molecular Weight: 204.26 g/mol [3][5]

Synonyms: Butyl di glycol acetate (BDGA), 2-(2-Butoxyethoxy)ethanol acetate, Butyl Carbitol

Acetate, Diglycol monobutyl ether acetate.[2][4]
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Chemical Structure and Synthesis
The molecular structure of Diethylene glycol monobutyl ether acetate is key to its properties,

combining the characteristics of an ether and an ester.

Synthesis Pathway
The industrial production of Diethylene glycol monobutyl ether acetate is typically a two-step

process.

Etherification: The process begins with the reaction of ethylene oxide with anhydrous n-butyl

alcohol (n-butanol), often in the presence of an alkalic catalyst. This reaction forms the

intermediate, diethylene glycol butyl ether.

Esterification: The resulting ether is then reacted with acetic acid. This esterification step,

which produces the final Diethylene glycol monobutyl ether acetate and water, is typically

conducted in the presence of an acid catalyst.[6] To drive the reaction to completion, an

azeotropic agent like butyl acetate or dibutyl ether may be used to remove the water

byproduct.[6]
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Simplified synthesis pathway of Diethylene Glycol Monobutyl Ether Acetate.

Physicochemical Properties
The physical and chemical properties of a solvent are paramount to its suitability for specific

applications. Diethylene glycol monobutyl ether acetate is valued for its low volatility, high

boiling point, and excellent solvency.
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Property Value Units Source(s)

Molecular Formula C₁₀H₂₀O₄ - [2]

Molecular Weight 204.26 g/mol [3][5]

Appearance Colorless, clear liquid - [2]

Odor Mild, faint, ester-like - [3]

Boiling Point 245 - 247 °C [5][7]

Melting Point -32 °C [7]

Density 0.977 - 0.985 g/mL at 20°C [2][5]

Vapor Pressure 5.3 Pa at 20°C [7][8]

Vapor Density 7.0 (Air = 1) [3][7]

Flash Point (Closed

Cup)
102 - 105 °C [5][7]

Flash Point (Open

Cup)
116 °C [3]

Autoignition

Temperature
290 °C [7][9]

Explosive Limits 0.6 - 10.7 vol% in air [7][10]

Solubility in Water
6.5 g/100mL (Slightly

Soluble)
at 20°C [7]

Solubility in Organics
Miscible with most

organic solvents
- [3]

n-Octanol/Water

Partition Coefficient

(log Pow)

1.7 - 2.9 - [8][10]

Viscosity 3.2 - 3.6 mPa·s (cP) at 20-25°C [10][11]

Safety and Toxicology
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Understanding the safety profile of Diethylene glycol monobutyl ether acetate is crucial for

proper handling, storage, and risk assessment in research and industrial settings.

Hazard Classification
The substance is classified based on the Globally Harmonized System (GHS).

Hazard Class GHS Category
Hazard
Statement

Pictogram Source(s)

Serious Eye

Damage/Irritation
Category 2 / 2B

H319 / H320:

Causes serious

eye irritation.

GHS07

(Exclamation

Mark)

[5][8][12]

Hazardous to the

Aquatic

Environment

(Acute)

Category 3
H402: Harmful to

aquatic life.
None [8][13]

Toxicological Profile
Eye and Skin Irritation: The substance is mildly irritating to the eyes and skin.[7] Direct

contact can cause redness.[8] Prolonged or repeated skin contact may lead to defatting,

which can cause dryness or cracking.[7]

Inhalation: Prolonged breathing of vapor may cause irritation.[14] Due to its low vapor

pressure, a harmful concentration in the air is not readily reached at 20°C.[7]

Ingestion: It has low acute toxicity if swallowed.[15] Ingestion of large amounts may cause

nausea.[14] The oral LD50 in guinea pigs is 2.34 g/kg.[14]

Chronic Effects: Animal studies involving repeated contact have noted potential kidney

damage.[14]

Special Hazards: The substance can presumably form explosive peroxides and should be

checked for peroxides prior to distillation.[7] It also reacts with strong oxidants.[7]

Handling and Storage Recommendations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1668119?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/saj/072970
https://www.junsei.co.jp/product_search/sds/31140jise.pdf
https://www.tcichemicals.com/BE/en/sds/D0499_EU_6N.pdf
https://www.junsei.co.jp/product_search/sds/31140jise.pdf
https://ark-chem.co.jp/download/5767/DBAC%20SDS%20%E8%8B%B120210709.pdf
https://www.inchem.org/documents/icsc/icsc/eics0789.htm
https://www.junsei.co.jp/product_search/sds/31140jise.pdf
https://www.inchem.org/documents/icsc/icsc/eics0789.htm
https://cameochemicals.noaa.gov/chris/DEM.pdf
https://www.inchem.org/documents/icsc/icsc/eics0789.htm
https://redox.com/wp-content/sds/2492.pdf
https://cameochemicals.noaa.gov/chris/DEM.pdf
https://cameochemicals.noaa.gov/chris/DEM.pdf
https://cameochemicals.noaa.gov/chris/DEM.pdf
https://www.inchem.org/documents/icsc/icsc/eics0789.htm
https://www.inchem.org/documents/icsc/icsc/eics0789.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Safety spectacles or a face shield, protective gloves,

and a multi-purpose combination respirator cartridge (for prolonged vapor exposure) are

recommended.[5][14]

Storage: Store in a well-ventilated area, separated from strong oxidants.[7] The storage class

is 10 for combustible liquids.[5]

Spills: In case of a spill, collect the leaking liquid in sealable containers and absorb the

remainder with sand or an inert absorbent.[7] Do not allow the chemical to enter the

environment.[7]

Industrial and Research Applications
The unique balance of volatility, solvency, and water solubility makes Diethylene glycol
monobutyl ether acetate a versatile and valuable compound in various fields.

Paints and Coatings: It is a major component in the coatings industry, where it acts as a

high-boiling, slow-evaporating solvent and leveling agent. It is particularly crucial as a

coalescing agent in latex paints, including low-pH and water-based industrial coatings,

improving film formation and durability.[1][16] Its properties are highly valued in high-grade

paints for automotive, aerospace, and appliance applications.[1][13]

Printing Inks: Its slow evaporation rate makes it an excellent solvent for specialty printing

inks, especially for screen printing and ballpoint pen pastes.[16][17]

Cleaning Fluids: It serves as an effective solvent in formulations for industrial and household

cleaning fluids.[18] It is also marketed as a cleaning agent for the electronics industry, where

it can safely remove contaminants like flux residues.[1]

Other Applications: It is used as a solvent for dyes in wood stains and furniture polishes, as a

plasticizer, and as a selective solvent in the chemical processing industry for separating

alcohols and ketones.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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